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Compound of Interest

Compound Name: Triethylarsine

Cat. No.: B1607241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of

triethylarsine (TEA) in a laboratory setting. Triethylarsine is a highly toxic and air-sensitive

organoarsenic compound that requires stringent safety measures to prevent exposure and

ensure a safe working environment. The following procedures are based on established best

practices for handling hazardous and air-sensitive materials.

Hazard Summary and Physical Properties
Triethylarsine is a colorless to pale yellow liquid with a garlic-like odor. It is classified as a

hazardous substance with acute oral toxicity and is a skin irritant. Due to its air-sensitive

nature, it must be handled under an inert atmosphere to prevent oxidation.

Table 1: Physical and Chemical Properties of Triethylarsine
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Property Value

Molecular Formula C₆H₁₅As

Molecular Weight 162.10 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 140 °C

Melting Point -91 °C

Flash Point 24.9 °C

Vapor Pressure 8.91 mmHg at 25°C

Table 2: Toxicological and Safety Data for Triethylarsine

Parameter Value

GHS Hazard Classification
Acute toxicity, oral (Category 4), H302; Skin

corrosion/irritation (Category 2), H315[3]

Oral LD50 (Rat)
Data not available; classified as GHS Category

4 (Harmful if swallowed)[3]

Occupational Exposure Limits (as Arsenic and

soluble compounds)

OSHA PEL: 10 µg/m³ (TWA)[4][5]; ACGIH TLV:

0.01 mg/m³ (TWA)[6]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining robust engineering controls with appropriate

personal protective equipment, is mandatory when working with triethylarsine.

Engineering Controls
Fume Hood: All manipulations of triethylarsine must be performed in a certified chemical

fume hood with a face velocity of at least 100 feet per minute.
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Inert Atmosphere: A glovebox or a Schlenk line is required for handling triethylarsine to

prevent its reaction with air and moisture. The inert gas (argon or nitrogen) should be of high

purity.

Ventilation: The laboratory should be well-ventilated with a minimum of 6-12 air changes per

hour.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical splash goggles and a face shield are mandatory.

Gloves: Nitrile gloves are recommended for handling arsenic salts and provide a good

starting point for incidental contact with triethylarsine.[7] For extended contact or in the

case of a spill, heavier-duty gloves such as butyl rubber or Viton® should be considered.

Always double-glove.

Lab Coat: A flame-resistant lab coat is required.

Respiratory Protection: For operations with a high risk of aerosol generation or in the event

of a spill, a full-face respirator with cartridges appropriate for organic vapors and arsenic

should be used.

Experimental Setup and Handling Protocols
The following protocols describe the setup and procedures for safely handling triethylarsine
using a Schlenk line.

Preparation of Glassware and Inert Atmosphere
All glassware must be oven-dried at 120 °C for at least 4 hours to remove any adsorbed

water.

Assemble the glassware while still hot and immediately place it under an inert atmosphere

using a Schlenk line.

Perform at least three vacuum/inert gas backfill cycles to ensure a completely inert

environment.
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Transfer of Triethylarsine
Syringe Transfer (for small volumes < 50 mL):

1. Ensure the triethylarsine container is at room temperature.

2. Using a clean, dry, and argon-purged syringe with a needle, carefully pierce the septum of

the triethylarsine container.

3. Slowly draw the desired volume of liquid into the syringe.

4. To remove any gas bubbles, invert the syringe and carefully expel the bubbles back into

the container.

5. Transfer the triethylarsine to the reaction flask by piercing the septum.

Cannula Transfer (for larger volumes > 50 mL):

1. Use a double-ended needle (cannula) that has been purged with inert gas.

2. Insert one end of the cannula through the septum of the triethylarsine container and the

other end through the septum of the reaction flask.

3. Apply a slight positive pressure of inert gas to the triethylarsine container to initiate the

transfer.

Preparation Handling Cleanup and Waste Disposal

Oven-dry Glassware Assemble Glassware Hot Establish Inert Atmosphere
(3x Vacuum/Backfill)

Transfer Triethylarsine
(Syringe or Cannula)

Perform Reaction
under Inert Atmosphere Quench Unreacted Reagent Decontaminate Glassware Dispose of Hazardous Waste

Click to download full resolution via product page

Fig. 1: Experimental workflow for handling triethylarsine.
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Spill, Decontamination, and Waste Disposal
Protocols
Spill Response

Minor Spill (< 5 mL in a fume hood):

Alert personnel in the immediate area.

Wear appropriate PPE, including a respirator.

Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the contaminated absorbent material in a sealed, labeled container for hazardous

waste disposal.

Decontaminate the area as described below.

Major Spill (> 5 mL or outside a fume hood):

Evacuate the laboratory immediately.

Alert others and activate the emergency alarm.

Contact the institution's Environmental Health and Safety (EHS) department.

Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Decontamination Protocol
Glassware and Equipment:

1. Rinse glassware and equipment with a suitable organic solvent (e.g., toluene) to remove

residual triethylarsine. Collect the rinsate as hazardous waste.

2. A solution of phosphoric acid in alcohol has been shown to be effective in removing

organoarsenic compounds from surfaces and can be considered for decontamination.[6]

3. Wash with soap and water, followed by a final rinse with deionized water.
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Surfaces:

1. For contaminated surfaces, after absorbing the bulk of the spill, wipe the area with a cloth

soaked in a decontamination solution.

2. A 10% bleach solution followed by a 1% sodium thiosulfate solution can be used for the

decontamination of surfaces contaminated with hazardous materials, but its efficacy for

triethylarsine should be verified.

3. Always test the decontamination solution on a small, inconspicuous area first to ensure

compatibility with the surface material.

Quenching Protocol for Unreacted Triethylarsine
Unreacted triethylarsine must be quenched before disposal. This procedure should be

performed in a fume hood under an inert atmosphere.

Dilute the triethylarsine with an inert solvent (e.g., toluene) in a reaction flask equipped with

a stirrer and an addition funnel.

Cool the mixture in an ice bath.

Slowly add a solution of isopropanol dropwise from the addition funnel with vigorous stirring.

[5][8]

After the initial reaction subsides, slowly add ethanol, followed by methanol, and finally,

cautiously add water.

Allow the mixture to warm to room temperature while stirring.

The resulting solution should be collected as hazardous waste.
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Spill Response
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Fig. 2: Logical flow of safety procedures for triethylarsine.

Waste Disposal
All waste materials contaminated with triethylarsine, including empty containers, used PPE,

absorbent materials from spills, and quenched solutions, must be disposed of as hazardous

waste.
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Collect all waste in clearly labeled, sealed, and chemically compatible containers.

The label should include "Hazardous Waste," "Triethylarsine," and any other relevant

hazard warnings.

Arrange for pick-up and disposal by a licensed professional hazardous waste disposal

service.

Drain disposal of any triethylarsine-containing waste is strictly prohibited.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disclaimer: This document provides guidance for the safe handling of triethylarsine. It is not a

substitute for a thorough risk assessment and compliance with all applicable institutional and

regulatory safety protocols. All personnel handling this substance must be adequately trained

and familiar with the associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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